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Compound of Interest

Compound Name: 2-Amino-2'-bromoacetophenone
CAS No.: 58585-01-6
Cat. No.: B1601957
Get Quote
. J

CAS Number: 876063-70-6 (Hydrochloride salt) Primary IUPAC Name: 2-Amino-1-(2-
bromophenyl)ethan-1-one hydrochloride

Part 1: Executive Summary & Nomenclature Alert

2-Amino-2'-bromoacetophenone (specifically the hydrochloride salt, CAS 876063-70-6) is a
specialized phenacylamine derivative used primarily as a building block in the synthesis of
fused heterocyclic compounds, including imidazoles, thiazoles, and potentially quinazolines.

I\ Critical Nomenclature & Isomer Distinction

The chemical name "2-Amino-2'-bromoacetophenone” is often subject to ambiguity in
commercial catalogs due to inconsistent numbering conventions between the acetophenone
side chain and the phenyl ring. Researchers must distinguish between two critical isomers
before procurement or synthesis:

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1601957#bc-rfq
https://www.benchchem.com/product/b1601957/docs?utm_src=pdf-body#technical-monograph-2-amino-2-bromoacetophenone-hydrochloride
https://www.benchchem.com/product/b1601957/docs?utm_src=pdf-body#technical-monograph-2-amino-2-bromoacetophenone-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Feature

Target Compound (This _
Common Isomer (Caution)

Guide)
2-Amino-2'- 2-Bromo-2'-
Common Name _
bromoacetophenone aminoacetophenone
2-Amino-1-(2- 2-Bromo-1-(2-
IUPAC Name )
bromophenyl)ethanone aminophenyl)ethanone
CAS Number 876063-70-6 (HCI salt) 58585-01-6
Side chain: -NHz Ring: -Br Side chain: -Br Ring: -NH:z
Structure
(Ortho) (Ortho)
] Synthesis of imidazoles, Synthesis of indoles (e.g., via
Primary Use At
oxazoles cyclization)

This guide focuses on CAS 876063-70-6, where the amino group is on the alpha-carbon

(position 2) and the bromine is on the phenyl ring (position 2').

Part 2: Chemical Identity & Physicochemical
Properties[2][3][4]

The free base of 2-amino-1-(2-bromophenyl)ethanone is kinetically unstable, prone to rapid

self-condensation into dihydropyrazines. Consequently, it is almost exclusively synthesized,

stored, and utilized as the hydrochloride salt.

Table 1: Physicochemical Constants (HCI Salt)
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Property Value Notes
Molecular Formula CsHoBrCINO (CsHsBrNOJ[1] - HCI)
Molecular Weight 250.52 g/mol Free base MW: 214.06

Appearance Off-white to pale yellow solid Hygroscopic
. Poor solubility in non-polar
Solubility Water, Methanol, DMSO
solvents
Melting Point >200°C (Decomposes) Exact MP varies by crystallinity
Store under Argon/Nitrogen;
Storage -20°C, Inert Atmosphere

Desiccate

Part 3: Synthetic Routes & Methodology

The synthesis of 2-amino-1-(2-bromophenyl)ethanone hydrochloride typically proceeds via the

Delépine Reaction or Gabriel Synthesis to avoid the formation of secondary/tertiary amines,

which are common byproducts of direct alkylation with ammonia.

Primary Synthetic Pathway (Delépine Route)

This method is preferred for its mild conditions and high specificity for primary amines.

e Bromination: 2'-Bromoacetophenone is brominated at the alpha position using Bromine (

) or Phenyltrimethylammonium tribromide (PTAB) to yield 2,2'-dibromoacetophenone.

e Quaternization: The alpha-bromo ketone reacts with Hexamethylenetetramine (HMTA) in

chloroform or ethanol to form the quaternary hexaminium salt.

e Hydrolysis: Acidic hydrolysis (HCI/EtOH) cleaves the HMTA moiety, releasing the primary

amine as the hydrochloride salt.

2'-Bromoacetophenone
(1-(2-bromophenyl)ethanone)

Br2 /AcOH
or PTAB

w.| 2.2'-Dibromoacetophenone

HMTA
CHCI3, Reflux

(Alpha-bromo intermediate)

Hexaminium Salt
(Precipitate)

HCI (conc.)
EtOH, Reflux

2-Amino-1-(2-bromophenyl)ethanone HCI
(CAS 876063-70-6)
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Figure 1: Synthesis of 2-Amino-1-(2-bromophenyl)ethanone HCI via the Delépine Reaction.

Detailed Protocol (Delépine Method)

e Step 1 (Bromination): Dissolve 1-(2-bromophenyl)ethanone (1.0 eq) in glacial acetic acid.
Add bromine (1.0 eq) dropwise at <20°C to prevent poly-bromination. Quench with water,
extract with DCM, and concentrate to obtain the alpha-bromo intermediate.

o Step 2 (Salt Formation): Dissolve the alpha-bromo intermediate in chloroform. Add
Hexamethylenetetramine (1.05 eq). Stir at room temperature or mild reflux. The hexaminium
salt will precipitate. Filter and wash with ether.

o Step 3 (Hydrolysis): Suspend the salt in Ethanol:Conc. HCI (5:1). Reflux for 2-4 hours. Cool
to 0°C. The product crystallizes as the hydrochloride salt. Filter and recrystallize from
MeOH/Et20 if necessary.

Part 4: Reactivity Profile & Applications

The core utility of 2-amino-1-(2-bromophenyl)ethanone lies in its bifunctionality: it possesses a
nucleophilic amine and an electrophilic carbonyl, with a proximal aryl bromide handle for
subsequent cross-coupling (e.g., Suzuki-Miyaura).

Heterocycle Formation

The compound serves as a precursor for 2,4-disubstituted imidazoles and thiazoles.
e Hantzsch Thiazole Synthesis: Reaction with thioamides yields thiazoles.

e Imidazole Synthesis: Condensation with cyanamide or nitriles yields 2-aminoimidazoles or 2-
substituted imidazoles.

Self-Condensation Hazard

If the free base is generated in situ without a trapping agent, it undergoes dimerization to form
2,5-bis(2-bromophenyl)pyrazine.
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» Control Measure: Always maintain acidic conditions until the electrophile (e.g., nitrile,
thioamide) is present in the reaction matrix.
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Figure 2: Divergent reactivity pathways: Cyclization vs. Dimerization.[2][3]
Part 5: Handling & Safety Protocols
Storage Stability

e Hygroscopicity: The HCI salt is hygroscopic. Moisture absorption leads to hydrolysis and
degradation.

e Protocol: Store in amber vials with a Teflon-lined cap, sealed under Argon, at -20°C.

Toxicology & PPE

e Lachrymator Potential: While the salt is stable, any residual alpha-bromo ketone
intermediate is a potent lachrymator (tear gas agent).

» Skin/Eye Contact: Causes severe irritation.

o PPE: Nitrile gloves, safety goggles, and a functional fume hood are mandatory.

References

» Sigma-Aldrich.Product Specification: 2-Amino-1-(2-bromophenyl)ethanone hydrochloride.
Available at: (Search CAS: 876063-70-6).
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e PubChem.Compound Summary: 2-Amino-1-(2-bromophenyl)ethanone hydrochloride.
National Library of Medicine. Available at:

e Delépine, M. (1895). "Sur I'nexaméthylene-amine". Bulletin de la Société Chimique de Paris,
13, 352-361. (Foundational methodology for alpha-amino ketone synthesis).

e Echemi.2-Amino-1-(2-bromophenyl)ethan-1-one hydrochloride Product Page. Available at:

o US Patent 5552557A.Process for preparing 2-cyanoimidazole compounds. (Demonstrates
utility of 2-aminoacetophenone derivatives in imidazole synthesis). Available at:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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